Isomorellinol

• Molecular Formula: C33H38O7
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C33H38O7/c1-17(2)8-9-21-27-20(11-12-30(4,5)38-27)25(35)24-26(36)22-14-19-15-23-31(6,7)40-32(29(19)37,13-10-18(3)16-34)33(22,23)39-28(21)24/h8,10-12,14,19,23,34-35H,9,13,15-16H2,1-7H3/b18-10+/t19-,23?,32+,33-/m0/s1
• InChIKey: UWZMGTSPGQXAAP-VHRVKJKHSA-N

Isomorellinol: A Differentiated Caged Xanthone for Apoptosis Research and Antimicrobial Screening

Isomorellinol is a naturally occurring caged xanthone isolated from the resin of Garcinia hanburyi Hook. f. [1]. This compound features a unique caged molecular architecture characteristic of prenylated xanthones, which distinguishes it from linear xanthone analogs. Structurally, isomorellinol is the reduced derivative of isomorellin, wherein the C-15 aldehyde group of isomorellin is replaced by a hydroxymethyl functionality [2]. This structural modification confers distinct biological properties, particularly in modulating apoptotic signaling pathways. While sharing a core caged scaffold with other Garcinia xanthones such as isomorellin, forbesione, and gambogic acid, isomorellinol exhibits unique mechanistic signatures that are not interchangeable with its structural analogs. The compound is available as a high-purity research material (typically ≥98% by HPLC), with a molecular formula of C33H38O7 and a molecular weight of 546.7 g/mol [3].

Structure-confirmed caged xanthone scaffold by comprehensive NMR analysis

Reported apoptotic protein modulation profile (Bax/Bcl-2, survivin) distinct from analogs

Characterized antibacterial inhibition zone profile for MRSA/MSSA screening

• [1] Lin, L.J., Lin, L.Z., Pezzuto, J.M., Cordell, G.A. (1993). Isogambogic acid and isomorellinol from Garcinia hanburyi. Magnetic Resonance in Chemistry, 31(4), 340-347. DOI: 10.1002/mrc.1260310407 View Source
• [2] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source
• [3] BioCrick. (n.d.). Isomorellinol (CAS 149655-53-8) Product Datasheet. Retrieved from https://www.biocrick.com/Isomorellinol-BCN3075.html View Source

Why Isomorellinol Cannot Be Substituted with Generic Caged Xanthone Analogs in Mechanistic Studies

Caged xanthones from Garcinia species share a common structural core but exhibit divergent biological activities due to subtle variations in functional group substitution, particularly on the prenyl side chains. A direct comparative study of four caged xanthones—isomorellin, isomorellinol, forbesione, and gambogic acid—revealed that while all compounds inhibited cholangiocarcinoma (CCA) cell growth with comparable potency, their mechanistic signatures differed substantially [1]. Isomorellinol demonstrated the highest potency in increasing the Bax/Bcl-2 protein expression ratio (120-fold in KKU-100 cells vs. 16.4-fold for isomorellin) and in decreasing survivin protein expression (0.01-fold relative to control vs. 0.3-fold for isomorellin and gambogic acid) [1]. Furthermore, antimicrobial profiling against methicillin-resistant Staphylococcus aureus (MRSA) revealed that isomorellinol produces distinct inhibition zones (8.57 mm) compared to morellic acid (19.52 mm) and gambogic acid (17.29 mm) [2]. These data demonstrate that caged xanthones are not functionally interchangeable, and substituting isomorellinol with a generic analog would yield different experimental outcomes, particularly in apoptosis-focused studies and antimicrobial screens.

Prenyl side-chain variations may shift apoptotic protein modulation endpoints vs isomorellin, forbesione, or gambogic acid.

Antibacterial zone-of-inhibition profile differs markedly from morellic acid and gambogic acid; screening context may not transfer.

Documented antagonistic interaction with cisplatin (CI > 1) may require compound-specific validation in combination studies.

• [1] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source
• [2] Siridechakorn, I., Phakhodee, W., Ritthiwigrom, T., Promgool, T., Deachathai, S., Cheenpracha, S., Prawat, U., Laphookhieo, S. (2019). Antibacterial dihydrobenzopyran and xanthone derivatives from Garcinia cowa stem barks. Molecules, 24(2), 314. DOI: 10.3390/molecules24020314 View Source

Isomorellinol Quantitative Differentiation Evidence: Head-to-Head Comparisons with Closest Caged Xanthone Analogs

Superior Apoptotic Signaling Potency: Isomorellinol vs. Isomorellin, Forbesione, and Gambogic Acid in Cholangiocarcinoma Cells

In a head-to-head comparative study of four caged xanthones from Garcinia hanburyi, isomorellinol demonstrated the highest potency in modulating key apoptotic regulators in two human cholangiocarcinoma cell lines, KKU-100 and KKU-M156. At 48 hours post-treatment, isomorellinol increased the Bax/Bcl-2 protein expression ratio to 120-fold in KKU-100 cells and 41.4-fold in KKU-M156 cells, significantly exceeding the effects observed with isomorellin, forbesione, and gambogic acid [1]. Concurrently, isomorellinol reduced survivin protein expression to 0.01-fold relative to untreated controls in both cell lines, whereas isomorellin and gambogic acid only achieved reductions to 0.3-fold [1]. This differential potency is attributed to the unique substitution pattern on the prenyl side chain of isomorellinol [1].

Apoptotic Modulation

Head-to-head

Bax/Bcl-2 ratio 120 (KKU-100), 41.4 (KKU-M156); survivin 0.01-fold vs control

Reported apoptosis pathway-response context

Maximum modulation among tested caged xanthones

Evidence Dimension	Bax/Bcl-2 protein expression ratio (fold increase relative to control)
Target Compound Data	120 (KKU-100); 41.4 (KKU-M156) at 48 h
Comparator Or Baseline	Isomorellin: 16.4 (KKU-100); 4.0 (KKU-M156) at 48 h; Forbesione: 21.6 (KKU-100); 2.6 (KKU-M156) at 48 h; Gambogic acid: 12.0 (KKU-100); 1.7 (KKU-M156) at 48 h
Quantified Difference	7.3-fold higher Bax/Bcl-2 ratio than isomorellin in KKU-100 cells
Conditions	Human cholangiocarcinoma cell lines KKU-100 and KKU-M156; 2 × IC50 concentration; Western blotting analysis at 48 h post-treatment

Why This Matters

Researchers investigating mitochondrial apoptosis pathways should select isomorellinol over other caged xanthones when a high-magnitude Bax/Bcl-2 ratio shift is required to robustly activate the intrinsic apoptotic cascade.

• [1] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source

Survivin Downregulation: Isomorellinol Achieves Near-Complete Suppression Compared to Isomorellin and Gambogic Acid

In the same comparative study, isomorellinol exhibited the most profound suppression of survivin, a key inhibitor of apoptosis (IAP) family protein. At 48 hours post-treatment, isomorellinol reduced survivin protein expression to 0.01-fold (i.e., 1% of control levels) in both KKU-100 and KKU-M156 cholangiocarcinoma cell lines [1]. In contrast, isomorellin and gambogic acid reduced survivin expression only to 0.3-fold (30% of control) [1]. Forbesione showed an intermediate effect, reducing survivin to 0.3-fold in KKU-100 cells and 0.5-fold in KKU-M156 cells [1]. The 30-fold difference in residual survivin levels between isomorellinol and isomorellin indicates that isomorellinol is uniquely capable of achieving near-complete ablation of this anti-apoptotic protein in the tested cell lines.

Growth Inhibition IC50

Head-to-head

KKU-M156 IC50 0.43 ± 0.06 µM; 3.6× higher than isomorellin, 21.5× higher than forbesione

Mechanism-driven selection over potency ranking

KKU-100 IC50 2.2 ± 0.33 µM; SRB assay, 72 h

Evidence Dimension	Survivin protein expression (fold change relative to untreated control)
Target Compound Data	0.01-fold in both KKU-100 and KKU-M156 cells at 48 h
Comparator Or Baseline	Isomorellin: 0.3-fold in both cell lines; Gambogic acid: 0.3-fold in KKU-100, 0.4-fold in KKU-M156; Forbesione: 0.3-fold in KKU-100, 0.5-fold in KKU-M156
Quantified Difference	30-fold lower residual survivin expression compared to isomorellin
Conditions	Human cholangiocarcinoma cell lines KKU-100 and KKU-M156; 2 × IC50 concentration; Western blotting analysis at 48 h post-treatment

Why This Matters

Near-complete survivin suppression is a critical experimental endpoint for researchers studying IAP-targeted therapies or validating survivin-dependent resistance mechanisms, making isomorellinol the preferred caged xanthone for such applications.

• [1] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source

Antimicrobial Activity: Isomorellinol Exhibits Moderate but Detectable Activity Against MRSA and MSSA

A comparative antimicrobial screening of caged xanthones from Garcinia species evaluated the activity of isomorellinol against methicillin-resistant Staphylococcus aureus (MRSA USA300 SF8300) and methicillin-sensitive Staphylococcus aureus (MSSA ATCC 25923) using the disc diffusion method [1]. Isomorellinol produced inhibition zones of 8.57 mm against MRSA and 7.75 mm against MSSA [1]. In the same study, morellic acid exhibited substantially larger inhibition zones of 19.52 mm against MRSA and 19.23 mm against MSSA, while gambogic acid produced zones of 17.29 mm and 16.59 mm, respectively [1]. Although isomorellinol is not the most potent antibacterial caged xanthone, it offers a reproducible, moderate activity profile suitable for comparative structure-activity relationship (SAR) studies.

Antibacterial Activity

Cross-study

MRSA zone 8.57 mm, MSSA 7.75 mm; 56% smaller vs morellic acid

Antimicrobial SAR context, not broad-spectrum

Disc diffusion method; standardized conditions

Evidence Dimension	Zone of growth inhibition (mm) in disc diffusion assay
Target Compound Data	MRSA USA300 SF8300: 8.57 mm; MSSA ATCC 25923: 7.75 mm
Comparator Or Baseline	Morellic acid: MRSA 19.52 mm, MSSA 19.23 mm; Gambogic acid: MRSA 17.29 mm, MSSA 16.59 mm
Quantified Difference	56% smaller inhibition zone against MRSA compared to morellic acid
Conditions	Disc diffusion method; compound concentration not specified in the available abstract; MRSA USA300 SF8300 and MSSA ATCC 25923 strains

Why This Matters

For antimicrobial SAR studies, the moderate activity of isomorellinol provides a baseline that allows researchers to assess the impact of structural modifications (e.g., oxidation state of the C-15 substituent) on antibacterial potency.

• [1] Siridechakorn, I., Phakhodee, W., Ritthiwigrom, T., Promgool, T., Deachathai, S., Cheenpracha, S., Prawat, U., Laphookhieo, S. (2019). Antibacterial dihydrobenzopyran and xanthone derivatives from Garcinia cowa stem barks. Molecules, 24(2), 314. DOI: 10.3390/molecules24020314 View Source

Cytotoxic Activity Against KB and Drug-Resistant KB-V1 Cell Lines

An early cytotoxicity evaluation of Garcinia hanburyi isolates tested isomorellinol, isogambogic acid, and gambogic acid against KB (human oral epidermoid carcinoma) and drug-resistant KB-V1 cell lines [1]. All three compounds were found to be active against both cell lines [1]. The study reported that the presence of isomorellinol and isogambogic acid in G. hanburyi latex provides chemotaxonomic evidence linking this species to G. morella, while the presence of gambogic acid demonstrates species-specific differentiation [1]. However, the published abstract does not provide quantitative IC50 values for this specific cytotoxicity assay; only the qualitative statement that "all three were active" is available [1]. This evidence confirms isomorellinol's cytotoxic potential but lacks the quantitative differentiation required for procurement decisions based solely on this endpoint.

Cisplatin Combination

Head-to-head

CI > 1 (antagonistic); isomorellinol alone IC50 1.12 µM

Supports exclusion consideration in cisplatin combination studies

KKU-M214 cell line, Chou-Talalay method

Evidence Dimension	Cytotoxic activity (qualitative assessment)
Target Compound Data	Active against KB and KB-V1 cell lines
Comparator Or Baseline	Gambogic acid: Active against KB and KB-V1; Isogambogic acid: Active against KB and KB-V1
Quantified Difference	Not quantified in available data; all three compounds were described as active
Conditions	KB (human oral epidermoid carcinoma) and drug-resistant KB-V1 cell lines

Why This Matters

This evidence confirms that isomorellinol retains cytotoxic activity against a drug-resistant cell line, supporting its utility in multidrug resistance research despite the absence of quantitative comparative data.

• [1] Lin, L.J., Lin, L.Z., Pezzuto, J.M., Cordell, G.A. (1993). Isogambogic acid and isomorellinol from Garcinia hanburyi. Magnetic Resonance in Chemistry, 31(4), 340-347. DOI: 10.1002/mrc.1260310407 View Source

Optimal Application Scenarios for Isomorellinol Based on Quantitative Differentiation Evidence

Mechanistic Apoptosis Research in Cholangiocarcinoma Models

Isomorellinol is ideally suited for studies investigating the mitochondrial (intrinsic) apoptotic pathway in cholangiocarcinoma. Its capacity to increase the Bax/Bcl-2 ratio to 120-fold in KKU-100 cells—substantially exceeding isomorellin, forbesione, and gambogic acid—makes it a robust positive control for experiments requiring unambiguous activation of mitochondrial outer membrane permeabilization [1]. Researchers seeking to dissect the functional role of Bax/Bcl-2 balance in CCA progression should select isomorellinol over structurally related caged xanthones to achieve maximal signal-to-noise in Western blotting and functional assays.

Survivin-Targeted Drug Discovery and IAP Inhibition Studies

The near-complete suppression of survivin protein (0.01-fold residual expression) uniquely positions isomorellinol as a valuable tool compound for survivin-targeted research [1]. In contrast, other caged xanthones such as isomorellin and gambogic acid leave substantial survivin expression intact (0.3-fold) [1]. Investigators validating survivin as a therapeutic target, screening for synergistic agents that enhance survivin degradation, or studying the role of survivin in apoptosis resistance should procure isomorellinol to ensure complete ablation of this IAP family protein in cellular models.

Structure-Activity Relationship (SAR) Studies of Caged Xanthones

Isomorellinol serves as a key comparator in SAR studies aimed at elucidating the functional consequences of C-15 substitution on caged xanthone scaffolds. The reduction of the C-15 aldehyde group (present in isomorellin) to a hydroxymethyl group (present in isomorellinol) is associated with enhanced Bax/Bcl-2 modulation and survivin suppression [1], but reduced antibacterial activity against MRSA compared to morellic acid [2]. Medicinal chemists synthesizing novel caged xanthone analogs should include isomorellinol as a reference standard to benchmark the biological impact of modifications at this critical position.

Multidrug Resistance (MDR) Model Validation

The retention of cytotoxic activity against drug-resistant KB-V1 cells supports the use of isomorellinol in multidrug resistance studies [3]. While quantitative IC50 comparisons are not available, the qualitative activity against a P-glycoprotein-overexpressing cell line suggests that isomorellinol is not a substrate for this common efflux pump, making it a candidate for further investigation in MDR-reversing agent screening or as a reference compound for validating novel MDR cell models.

Application

Selection Property

Validation Focus

Apoptosis pathway studies in chemoresistant cancer models

Reported Bax/Bcl-2 ratio and survivin suppression profile

Mitochondrial apoptosis endpoint context

Structure-activity relationship studies of caged xanthones

Divergent cytotoxicity and apoptotic modulation profile vs analogs

Prenyl side-chain contribution to target engagement

Antimicrobial screening against Gram-positive bacteria

Characterized antibacterial inhibition zone profile

Gram-positive SAR baseline in disc diffusion assays

Cisplatin combination study design consideration

Documented antagonistic interaction with cisplatin

Combination index validation in cholangiocarcinoma models

• [1] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source
• [2] Siridechakorn, I., Phakhodee, W., Ritthiwigrom, T., Promgool, T., Deachathai, S., Cheenpracha, S., Prawat, U., Laphookhieo, S. (2019). Antibacterial dihydrobenzopyran and xanthone derivatives from Garcinia cowa stem barks. Molecules, 24(2), 314. DOI: 10.3390/molecules24020314 View Source
• [3] Lin, L.J., Lin, L.Z., Pezzuto, J.M., Cordell, G.A. (1993). Isogambogic acid and isomorellinol from Garcinia hanburyi. Magnetic Resonance in Chemistry, 31(4), 340-347. DOI: 10.1002/mrc.1260310407 View Source